N-[(1R,2S)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carboxamide

• IUPAC Name: N-[(1R,2S)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carboxamide
• InChI: InChI=1S/C17H19N3O2/c21-15-9-11-5-1-2-6-12(11)16(15)19-17(22)13-10-18-20-8-4-3-7-14(13)20/h1-2,5-6,10,15-16,21H,3-4,7-9H2,(H,19,22)/t15-,16+/m0/s1
• InChI Key: AMQFALBGDRNSAO-JKSUJKDBSA-N
• Canonical SMILES: C1CCN2C(=C(C=N2)C(=O)NC3C(CC4=CC=CC=C34)O)C1
• Isomeric SMILES: C1CCN2C(=C(C=N2)C(=O)N[C@H]3[C@H](CC4=CC=CC=C34)O)C1
• Molecular Formula: C17H19N3O2
• Molecular Weight: 297.35 g/mol

Description

The compound is a complex organic molecule that contains functional groups such as hydroxy, indene, pyrazole, and carboxamide. It’s likely that this compound has been synthesized for research purposes, possibly in the field of medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of an indene ring (a fused cyclopentene and benzene ring), a pyrazole ring (a five-membered ring with three carbon atoms and two nitrogen atoms), and a carboxamide group (a carbonyl group attached to an amine) .

Physical And Chemical Properties Analysis

Physical and chemical properties such as solubility, melting point, and stability would need to be determined experimentally. Based on its structure, we might predict that it is likely to be soluble in organic solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s being studied as a potential drug, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

Without specific data, it’s hard to comment on the safety and hazards associated with this compound. As with any chemical compound, appropriate safety measures should be taken when handling it.

Future Directions

The future research directions for this compound would likely depend on the results of initial studies. If it shows promising activity in biological assays, it could be further optimized and studied as a potential therapeutic agent.